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For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

This guide provides a comprehensive technical overview of 3-(3,5-Dimethylphenyl)propanoic
acid, a versatile molecule with potential applications in medicinal chemistry and materials
science. We will delve into its chemical identity, synthesis, physicochemical properties, and its
role as a building block in the development of more complex bioactive molecules. This
document is intended to serve as a valuable resource for researchers and professionals
engaged in drug discovery and chemical synthesis.

Chemical Identity and Nomenclature
IUPAC Name: 3-(3,5-Dimethylphenyl)propanoic acid.[1][2]

Synonyms:

¢ 3,5-Dimethyl-hydrozimtsaeure
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e Benzenepropanoic acid, 3,5-dimethyl-
CAS Number: 42287-87-6[1][2]
Molecular Formula: C11H1402[1]
Molecular Weight: 178.23 g/mol [1][2]

Chemical Structure:

C1=CC(=CC(=C1)C)CCC(=0)O

Click to download full resolution via product page

A 2D representation of 3-(3,5-Dimethylphenyl)propanoic acid.

Physicochemical Properties

A summary of the key physicochemical properties of 3-(3,5-Dimethylphenyl)propanoic acid is
provided in the table below. These properties are crucial for understanding the compound's
behavior in various experimental settings.

Property Value Source
Appearance Solid [2]
. i 305.6 °C at 760 mmHg
Boiling Point ) [3]
(Predicted)
Density 1.074 g/cm3 (Predicted) [3]
LogP 2.32060 (Predicted) [3]

Polar Surface Area

37.3 A2

Inert atmosphere, room

Storage temperature.[1] Sealed in dry,
Room Temperature.
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Synthesis and Characterization

While a specific, detailed experimental protocol for the synthesis of 3-(3,5-
Dimethylphenyl)propanoic acid is not readily available in the reviewed literature, a plausible
and commonly employed synthetic route would be the hydrogenation of the corresponding
cinnamic acid derivative, 3-(3,5-Dimethylphenyl)acrylic acid. This method is a standard
procedure for the reduction of an a,3-unsaturated carboxylic acid to its saturated analog.

Hypothetical Synthesis Workflow:

Starting Material

G,5-Dimethylbenzaldehyd9

Knoevenagel (Condensation

React with Malonic Acid
in Pyridine/Piperidine

G-(E,5-Dimethylphenyl)acrylic aci(D
Hydrogenation
Hz, Pd/C
in Ethanol or Ethyl Acetate

G-(S,5-Dimethylphenyl)propanoic aci(D

Click to download full resolution via product page

A plausible synthetic workflow for 3-(3,5-Dimethylphenyl)propanoic acid.
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Characterization:

For a researcher synthesizing or using this compound, rigorous characterization is essential.
While specific spectra for this exact compound are not publicly available, the expected
spectroscopic data would be as follows:

e 'H NMR: The proton NMR spectrum would be expected to show characteristic signals for the
aromatic protons (a singlet for the proton at C2 and a singlet for the two equivalent protons
at C4 and C6), the two methyl groups on the benzene ring (a singlet), and the two methylene
groups of the propanoic acid chain (two triplets). The carboxylic acid proton would appear as
a broad singlet.

e 13C NMR: The carbon NMR spectrum would show distinct signals for the carboxyl carbon,
the two methylene carbons, the quaternary aromatic carbons, the methyl-substituted
aromatic carbons, and the unsubstituted aromatic carbons.

« Infrared (IR) Spectroscopy: The IR spectrum would be characterized by a broad O-H
stretching band for the carboxylic acid, C-H stretching bands for the aromatic and aliphatic
protons, and a strong C=0 stretching band for the carbonyl group.

e Mass Spectrometry (MS): The mass spectrum would show the molecular ion peak (M+) and
characteristic fragmentation patterns.

Commercial suppliers may provide compound-specific analytical data, including NMR, HPLC,
and LC-MS, upon request.[1]

Role in Medicinal Chemistry and Drug Development

Arylpropionic acids are a well-established class of compounds in medicinal chemistry, with
many derivatives exhibiting anti-inflammatory, analgesic, and antipyretic properties. The most
famous example is ibuprofen. These activities are often mediated through the inhibition of
cyclooxygenase (COX) enzymes.

While the specific biological activity of 3-(3,5-Dimethylphenyl)propanoic acid has not been
extensively reported, its structural motif is present in more complex molecules that have been
investigated for various therapeutic targets. This suggests that 3-(3,5-
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Dimethylphenyl)propanoic acid can serve as a valuable scaffold or building block for the
synthesis of novel drug candidates.

Examples of its utility as a molecular scaffold:

o EP3 Receptor Antagonists: A series of 3-(2-aminocarbonylphenyl)propanoic acid analogs
incorporating a (1R)-1-(3,5-dimethylphenyl)-3-methylbutylamine moiety have been
synthesized and evaluated as potent and selective EP3 receptor antagonists.[4] The 3,5-
dimethylphenyl group is a key structural feature in these compounds.

e Phospholipase A2a (cPLA2q) Inhibitors: The 3,5-dimethylphenyl moiety is also found in
inhibitors of cytosolic phospholipase A2a, an enzyme involved in inflammatory processes.[5]

The 3,5-dimethyl substitution pattern on the phenyl ring can influence the physicochemical
properties of a molecule, such as its lipophilicity and metabolic stability, which are critical
parameters in drug design. The methyl groups can also provide steric hindrance that may affect
the binding of the molecule to its biological target.

Logical Relationship in Drug Discovery:

Core Scaffold

G—(&5-Dimethylphenyl)propanoic acia

Chemical Derivatization

Amide coupling, Esterification,
Further functionalization

Bioactive Analo

(EPC% Receptor Antagonists) (CPLAZO( Inhibitors)
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The role of the core scaffold in generating diverse bioactive analogs.
Safety and Handling

Hazard Identification:

o Skin Irritation: H315 - Causes skin irritation.

e Eye Irritation: H319 - Causes serious eye irritation.

Recommended Precautions:

Wear protective gloves, protective clothing, and eye protection.

In case of contact with eyes, rinse cautiously with water for several minutes. Remove contact
lenses, if present and easy to do. Continue rinsing.

Store in a well-ventilated place. Keep container tightly closed.

Use in a chemical fume hood to avoid inhalation of dust.

For detailed safety information, refer to the Material Safety Data Sheet (MSDS) provided by the
supplier.[3]

Conclusion

3-(3,5-Dimethylphenyl)propanoic acid is a valuable chemical entity with a clear identity and
established physicochemical properties. While direct biological activity data for this specific
compound is limited in the public domain, its structural features make it a promising starting
point for the synthesis of more complex and potentially bioactive molecules. Its role as a
building block in the development of EP3 receptor antagonists and cPLA2a inhibitors highlights
its potential in drug discovery programs. Researchers working with this compound should
adhere to appropriate safety protocols due to its irritant nature. This guide provides a
foundational understanding of 3-(3,5-Dimethylphenyl)propanoic acid to support its
application in innovative research and development endeavors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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